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Compound of Interest

Compound Name: 1,2-Diaminoanthraquinone

Cat. No.: B157652

This technical guide provides a comprehensive overview of 1,2-diaminoanthraquinone,
detailing its structural formula, key isomers, physicochemical properties, and significant
applications, particularly for researchers, scientists, and professionals in drug development.

Structural Formula and Isomerism

1,2-Diaminoanthraquinone is an organic compound derived from anthraquinone, a polycyclic
aromatic hydrocarbon.[1][2] Its structure consists of an anthraquinone core with two amino (-
NH2) groups substituted on the 1 and 2 positions of one of the aromatic rings. The molecular
formula for 1,2-diaminoanthraquinone is C14aH10N202.[1][3]

The placement of the two amino groups on the anthraquinone framework allows for several
positional isomers. These isomers often exhibit distinct physical, chemical, and optoelectronic
properties due to differences in intramolecular hydrogen bonding, aromatic ring currents, and
molecular symmetry.[4][5][6] Key isomers of diaminoanthraquinone (DAAQ) include 1,4-DAAQ,
1,5-DAAQ, and 2,6-DAAQ.[4][6]
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Figure 1: Key Isomers of Diaminoanthraquinone
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Figure 1: Key Isomers of Diaminoanthraquinone

Physicochemical Properties

The isomers of diaminoanthraquinone possess distinct physicochemical properties. The
following table summarizes key quantitative data for 1,2-diaminoanthraquinone and its

common isomers for comparative analysis.
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1,2- 1,4- 1,5- 2,6-
Property Diaminoanthra Diaminoanthra Diaminoanthra Diaminoanthra
quinone quinone quinone quinone
CAS Number 1758-68-5[1] 128-95-0 129-44-2[7] 131-14-6
Molecular
C14H10N202[1] C14H10N202 C14H10N202[7] C14H10N202
Formula
Molecular Weight  238.24 g/mol [1] 238.24 g/mol 238.24 g/mol 238.24 g/mol
Melting Point 289-291 °C 267-269 °C 319 °C 305-310 °C
Blue to black Red-brown
) Red-brown
Appearance Powder crystalline needles or
powder
powder powder
Topological Polar
polod 86.2 A?[2] 86.2 A2 86.2 A2 86.2 A2

Surface Area

Experimental Protocols & Applications
Synthesis

Aminoanthraquinones are important intermediates in the manufacturing of anthraquinone dyes.
[8] Industrial synthesis often involves the ammonolysis of precursor molecules. For instance, 1-
aminoanthraquinone can be synthesized efficiently via a continuous-flow method involving the
high-temperature ammonolysis of 1-nitroanthraquinone.[8] This process offers advantages in
productivity and cost-effectiveness.[8] While specific industrial processes for 1,2-
diaminoanthraquinone are less detailed in the provided results, analogous methods starting
from substituted anthraquinones are common.
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Figure 2: General Workflow for Ammonolysis Synthesis

Application in Nitric Oxide (NO) Detection

A significant application of 1,2-diaminoanthraquinone (DAQ) is its use as a fluorescent probe
for the direct detection of nitric oxide (NO) in living cells and tissues.[9][10] DAQ itself is non-
fluorescent but reacts with NO in the presence of oxygen to form a highly fluorescent triazole
derivative, DAA-TZ.[9][11] This reaction provides a basis for a convenient and sensitive
methodology for assessing NO production both in vivo and in vitro.[9]

Experimental Protocol Outline: NO Detection in Macrophage Cells
e Cell Culture: Raw 264.7 macrophage cells are cultured under standard conditions.

 Stimulation: To induce NO production, cells are stimulated with interferon-y and
lipopolysaccharide. A control group remains unstimulated.
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e Probe Loading: Both stimulated and unstimulated cells are loaded with a solution of 1,2-
diaminoanthraquinone.

o Reaction: Inside the cells, DAQ reacts with the produced NO and intracellular oxygen to form
the fluorescent DAA-TZ product.[11]

e Imaging: Confocal fluorescence microscopy is used to image the cells. The emission spectra
are analyzed to discriminate between any residual DAQ and the DAA-TZ product, confirming
the intracellular formation of the triazole.[11]

This method is valuable in studying the role of NO in various biological processes, including
neuronal death and signaling pathways.[9]

1,2-Diaminoanthraquinone (DAQ) Nitric Oxide (NO)
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Figure 3: Logical Flow of DAQ as a Nitric Oxide Probe
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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